Cas no 1312713-18-0 (1,2-dichloro-4-(prop-2-yn-1-yl)benzene)

• Product Name: 1,2-dichloro-4-(prop-2-yn-1-yl)benzene
• CAS No: 1312713-18-0
• MF: C₉H₆Cl₂
• MW: 185.04994058609
• CID: 6424224
• PubChem ID: 57472890
• Update Time: 2025-06-09

1,2-dichloro-4-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-dichloro-4-(prop-2-yn-1-yl)benzene
• 1312713-18-0
• A1-42423
• SCHEMBL3232292
• AKOS040802475
• EN300-1984028

• Inchi： 1S/C9H6Cl2/c1-2-3-7-4-5-8(10)9(11)6-7/h1,4-6H,3H2
• InChI Key： MOQAILPEVFVVDB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CC#C)=C1)Cl

Computed Properties

• Exact Mass: 183.9846556g/mol
• Monoisotopic Mass: 183.9846556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 1,2-dichloro-4-(prop-2-yn-1-yl)benzene

Research Briefing on 1,2-Dichloro-4-(prop-2-yn-1-yl)benzene (CAS: 1312713-18-0): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

The compound 1,2-dichloro-4-(prop-2-yn-1-yl)benzene (CAS: 1312713-18-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic alkyne derivative exhibits unique reactivity due to its dichloro and propargyl functional groups, making it a valuable intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of covalent inhibitors and click chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1,2-dichloro-4-(prop-2-yn-1-yl)benzene as a key building block for targeted protein degradation (TPD) platforms. Researchers successfully incorporated this compound into proteolysis-targeting chimeras (PROTACs), leveraging its alkyne moiety for bioorthogonal conjugation with E3 ligase ligands. The dichloro substitution pattern was found to significantly enhance the compound's metabolic stability compared to non-halogenated analogs.

In materials science applications, a team at MIT reported the use of 1312713-18-0 as a monomer for constructing novel conjugated polymers with tunable electronic properties (Advanced Materials, 2024). The compound's rigid aromatic core and reactive alkyne group enabled the synthesis of polymers exhibiting exceptional charge transport characteristics, with potential applications in biosensing devices.

Pharmacokinetic studies conducted in 2024 revealed that derivatives of 1,2-dichloro-4-(prop-2-yn-1-yl)benzene show improved blood-brain barrier penetration compared to their parent compounds. This finding, published in ACS Chemical Neuroscience, suggests potential applications in central nervous system drug development. The dichloro substitution was shown to reduce P-glycoprotein efflux while maintaining acceptable safety profiles in preclinical models.

Recent synthetic methodology developments have expanded the utility of this compound. A Nature Protocols paper (2024) detailed optimized Sonogashira coupling conditions using 1312713-18-0, achieving yields exceeding 90% with minimal palladium catalyst loading. This advancement addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.

Ongoing clinical trials (Phase I/II) are investigating 1,2-dichloro-4-(prop-2-yn-1-yl)benzene-derived kinase inhibitors for oncology indications. Preliminary data presented at the 2024 AACR Annual Meeting showed promising target engagement and manageable toxicity profiles. The compound's structural features appear to confer selective binding to specific ATP pockets while avoiding off-target effects common to earlier generation inhibitors.

Future research directions include exploring the compound's potential in antibody-drug conjugates (ADCs) and as a scaffold for developing covalent inhibitors against challenging targets. The unique electronic properties imparted by the dichloro substitution pattern continue to inspire novel applications in chemical biology and drug discovery.